Cas no 597552-88-0 (1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine)

1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine structure
597552-88-0 structure
Product Name:1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine
CAS No:597552-88-0
MF:C13H10ClN3
MW:243.691601276398
CID:1114675
PubChem ID:11746849
Update Time:2025-04-20

1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine
    • 1-chloro-4-(1-methylpyrrol-3-yl)phthalazine
    • DTXSID40471795
    • 597552-88-0
    • Phthalazine, 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-
    • 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)phthalazine
    • AKOS004911452
    • Inchi: 1S/C13H10ClN3/c1-17-7-6-9(8-17)12-10-4-2-3-5-11(10)13(14)16-15-12/h2-8H,1H3
    • InChI Key: LCRMUZFMZCFANJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=CC2=C(C2C=CN(C)C=2)N=N1

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.7Ų
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